7-[4-(benzyloxy)butanoyl]-3-methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one

• IUPAC Name: 3-methyl-7-(4-phenylmethoxybutanoyl)-1-oxa-3,7-diazaspiro[4.4]nonan-2-one
• InChI: InChI=1S/C18H24N2O4/c1-19-13-18(24-17(19)22)9-10-20(14-18)16(21)8-5-11-23-12-15-6-3-2-4-7-15/h2-4,6-7H,5,8-14H2,1H3
• InChI Key: JAYBWVNXELXCAS-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(CCN(C2)C(=O)CCCOCC3=CC=CC=C3)OC1=O
• Molecular Formula: C18H24N2O4
• Molecular Weight: 332.4 g/mol

Description

The compound is an organic molecule that contains several functional groups, including an oxa-diazaspiro ring, a benzyloxy group, and a butanoyl group. These functional groups suggest that the compound may have interesting chemical properties and could potentially be involved in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of the oxa-diazaspiro ring. This ring structure contains both oxygen and nitrogen atoms, which can participate in a variety of chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Without specific data, it’s challenging to provide a detailed analysis of the physical and chemical properties of this compound.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific data, it’s difficult to provide a detailed analysis of the safety and hazards of this compound.

Future Directions

The future directions for research on this compound would likely depend on its physical and chemical properties, as well as its potential applications. Without specific data or studies on this compound, it’s challenging to predict future directions.